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Compound of Interest

Compound Name: Xylopine

Cat. No.: B1219430 Get Quote

An In-depth Technical Guide to the Chemical Structure and Properties of Xylopine

This guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and biological activities of xylopine, an aporphine alkaloid of interest to

researchers, scientists, and drug development professionals. The information is presented with

a focus on quantitative data, detailed experimental methodologies, and visual representations

of its chemical nature and biological mechanisms of action.

Chemical Structure and Identification
Xylopine is a naturally occurring aporphine alkaloid. Its core structure is characterized by a

dibenzo[de,g]quinoline ring system.

Figure 1: 2D Chemical Structure of Xylopine.

Table 1: Chemical Identification of Xylopine
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Identifier Value

IUPAC Name

(12R)-16-methoxy-3,5-dioxa-11-

azapentacyclo[10.7.1.0²,⁶.0⁸,²⁰.0¹⁴,¹⁹]icosa-

1(20),2(6),7,14(19),15,17-hexaene[1][2]

Systematic IUPAC Name
(7aR)-10-Methoxy-6,7,7a,8-tetrahydro-2H,5H-

benzo[g][3][4]benzodioxolo[6,5,4-de]quinoline[4]

Chemical Formula C₁₈H₁₇NO₃

SMILES
COC1=CC2=C(C=C1)C3=C4--INVALID-LINK--

NCCC4=CC5=C3OCO5

InChI

InChI=1S/C18H17NO3/c1-20-12-2-3-13-11(6-

12)7-14-16-10(4-5-19-14)8-15-18(17(13)16)22-

9-21-15/h2-3,6,8,14,19H,4-

5,7,9H2,1H3/t14-/m1/s1

InChIKey RFWCCZDSXIZJMF-CQSZACIVSA-N

CAS Number 517-71-5

Physicochemical Properties
The physicochemical properties of xylopine are crucial for its handling, formulation, and

pharmacokinetic profiling.

Table 2: Physicochemical Properties of Xylopine
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Property Value Source

Molecular Weight 295.33 g/mol

Appearance Light yellow to yellow solid

Melting Point 78-102 °C

Boiling Point 483.4 °C at 760 mmHg

Density 1.289 g/cm³

XLogP 2.9

Solubility

Practically insoluble in water.

Soluble in DMSO for

experimental use.

pKa

Described as a very strong

basic compound; a precise

experimental pKa is not readily

available.

Pharmacological Properties and Biological Activity
Xylopine has demonstrated significant cytotoxic activity against a range of cancer cell lines. Its

primary mechanism of action involves the induction of oxidative stress, leading to cell cycle

arrest and apoptosis.

Cytotoxicity
Xylopine exhibits potent cytotoxic effects across various cancer cell lines, as determined by

the alamarBlue assay after 72 hours of incubation.

Table 3: Cytotoxicity of Xylopine (IC₅₀ values)
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Cell Line Cancer Type IC₅₀ (µM)

HCT116 Colon Carcinoma 6.4

HL-60 Promyelocytic Leukemia 7.1

K-562
Chronic Myelogenous

Leukemia
8.5

B16-F10 Murine Melanoma 9.9

HepG2 Hepatocellular Carcinoma 12.1

MCF7 Breast Carcinoma 19.3

HSC-3
Oral Squamous Cell

Carcinoma
23.9

SCC-9
Oral Squamous Cell

Carcinoma
26.6

Mechanism of Action: p53-Independent Apoptosis
Xylopine induces apoptosis through a pathway that is independent of the p53 tumor

suppressor protein. The key events in this signaling cascade are the generation of reactive

oxygen species (ROS), disruption of the mitochondrial membrane potential, and activation of

effector caspases.
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Regulatory Aspect

Xylopine

Increased ROS/RNS
(Oxidative Stress)

Mitochondrial
Depolarization

Caspase-3
Activation

Apoptosis
p53-Independent

Pathway

 

Cell Preparation

Treatment

AlamarBlue Assay

Data Analysis

Seed cells in 96-well plates

Incubate for 24h

Add xylopine (dissolved in DMSO)
at various concentrations

Incubate for 72h

Add alamarBlue reagent

Incubate for 1-4h

Measure absorbance at
570 nm and 600 nm

Calculate cell viability (%)

Determine IC50 values

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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